Cas no 114559-95-4 (α-D-xylo-2-Hexulofuranosonic acid, 2,3:4,6-bis-O-(1-methylethylidene)-)

• Product Name: α-D-xylo-2-Hexulofuranosonic acid, 2,3:4,6-bis-O-(1-methylethylidene)-
• CAS No: 114559-95-4
• MF: C₁₂H₁₈O₇
• MW: 274.267124652863
• CID: 6620289
• PubChem ID: 10095048
• Update Time: 2024-01-16

α-D-xylo-2-Hexulofuranosonic acid, 2,3:4,6-bis-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• α-D-xylo-2-Hexulofuranosonic acid, 2,3:4,6-bis-O-(1-methylethylidene)-
• 114559-95-4
• SCHEMBL10410045
• (+)-2,3:4,6-Di-O-isopropylidene-2-keto-D-gulonic acid
• DTXSID00860222

• Inchi： 1S/C12H18O7/c1-10(2)15-5-6-7(17-10)8-12(16-6,9(13)14)19-11(3,4)18-8/h6-8H,5H2,1-4H3,(H,13,14)/t6-,7+,8-,12+/m1/s1
• InChI Key： FWCBATIDXGJRMF-ZWADGADFSA-N
• SMILES： C(O)(=O)[C@]12O[C@@H]3COC(O[C@@H]3[C@H]1OC(O2)(C)C)(C)C

Computed Properties

• Exact Mass: 274.10525291g/mol
• Monoisotopic Mass: 274.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Melting Point: 98 °C
• Boiling Point: 375.2±42.0 °C(Predicted)
• pka: 1.77±0.60(Predicted)